Cas no 1021024-55-4 (3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea)

• Product Name: 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea
• CAS No: 1021024-55-4
• MF: C₂₃H₂₇N₅O₄
• MW: 437.491585016251
• CID: 5981700
• PubChem ID: 42065477
• Update Time: 2025-05-30

3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea
• 1-(2,5-dimethoxyphenyl)-3-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]urea
• 1-(2,5-dimethoxyphenyl)-3-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea
• F2444-0555
• AKOS024648809
• 1021024-55-4

• Inchi： 1S/C23H27N5O4/c1-14(2)32-22-13-21(24-15(3)25-22)26-16-6-8-17(9-7-16)27-23(29)28-19-12-18(30-4)10-11-20(19)31-5/h6-14H,1-5H3,(H,24,25,26)(H2,27,28,29)
• InChI Key： SUEVAAUENKUXGE-UHFFFAOYSA-N
• SMILES： N(C1=CC(OC)=CC=C1OC)C(NC1=CC=C(NC2C=C(OC(C)C)N=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 437.20630436g/mol
• Monoisotopic Mass: 437.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 107Ų

Additional information on 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea

Comprehensive Overview of 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea (CAS No. 1021024-55-4)

The compound 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea (CAS No. 1021024-55-4) is a structurally complex urea derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a dimethoxyphenyl moiety and a pyrimidine core, positions it as a promising candidate for targeted therapeutic applications. Researchers are increasingly focusing on this compound due to its potential interactions with key biological pathways, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 1021024-55-4, especially as the demand for precision medicine continues to rise. The compound's pyrimidine-based scaffold is particularly noteworthy, as this structural motif is frequently employed in the design of anticancer agents and anti-inflammatory drugs. Its urea linkage further enhances its binding affinity to specific protein targets, making it a valuable subject for drug discovery programs. Online searches for terms such as "pyrimidine derivatives in medicine" and "urea-based kinase inhibitors" reflect the broader relevance of this research area.

From a synthetic chemistry perspective, 1021024-55-4 exemplifies the convergence of medicinal chemistry and organic synthesis. The incorporation of both methoxy groups and a propan-2-yloxy substituent introduces distinct electronic and steric properties that can fine-tune the compound's bioavailability and target selectivity. This aligns with current trends in structure-activity relationship (SAR) studies, where subtle modifications to such compounds are explored to optimize their therapeutic profiles. Frequently searched queries like "how to modify pyrimidine for better drug efficacy" underscore the practical importance of these investigations.

The pharmacological potential of 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea is further highlighted by its possible applications in neurodegenerative disease research. Given the rising global prevalence of conditions such as Alzheimer's and Parkinson's disease, there is a surge in searches for "novel neuroprotective compounds" and "small molecules for brain health." The compound's ability to potentially modulate protein-protein interactions or enzyme activity in neural tissues makes it a compelling subject for further study.

Another area of interest is the compound's role in personalized medicine, a hot topic in contemporary healthcare. With increasing attention to "tailored therapeutics" and "patient-specific drug design," researchers are examining how 1021024-55-4 could be adapted for individualized treatment regimens. Its modular structure allows for derivatization, enabling scientists to explore variations that could cater to specific genetic or metabolic profiles. This adaptability is crucial in the era of precision oncology and immune system modulation.

In addition to its biomedical applications, CAS No. 1021024-55-4 is also relevant in agricultural chemistry. The pyrimidine and urea functionalities are common in agrochemicals designed for crop protection and growth regulation. As sustainable farming practices gain traction, queries such as "eco-friendly agrochemicals" and "low-toxicity crop treatments" have become more frequent. The compound's potential as a biodegradable active ingredient could position it as a candidate for next-generation agricultural solutions.

From an analytical standpoint, the characterization of 3-(2,5-dimethoxyphenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods are essential for ensuring the compound's purity and stability, which are critical for both research and potential commercial applications. Searches for "HPLC analysis of urea derivatives" and "NMR characterization of pyrimidines" reflect the technical demands associated with studying such molecules.

Looking ahead, the future of 1021024-55-4 lies in interdisciplinary collaboration. Combining insights from computational chemistry, bioinformatics, and molecular biology will be key to unlocking its full potential. As the scientific community continues to explore this compound, its applications may expand into emerging fields such as nanomedicine and targeted drug delivery systems. With ongoing advancements in AI-driven drug discovery, the integration of machine learning tools could further accelerate the development of derivatives based on this promising scaffold.